3,6-Diphenylcyclohexan-1,2-diol
Cat. No. B8663094
M. Wt: 268.3 g/mol
InChI Key: KIDYUEHQXIEBGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05384078
Procedure details
1,2-Epoxy-3,6-diphenylcyclohexane (32 mg, 0.13 mmol) was dissolved in acetone (10 mL). HClO4 (6%, 10 mL) was added and the mixture was stirred at room temperature for 24 hours. The reaction solution was neutralized with Na2CO3 and the reaction mixture was reduced to approximately half volume under reduced pressure. Extraction with CH2Cl2 and removal of the solvent yielded crude product (93% yield) as a white solid. Based upon the analyses of NMR spectra of crude and recrystallized product, reaction gave a single product. Recrystallization from hexane/CH2Cl2 gave pure product as a white crystalline solid: mp 134°-135° C.; IR (KBr) 3303, 3086, 3059, 3026, 2935, 2858, 1603, 1495, 1454, 1041, 760, 698 cm-1 ; 1H NMR (200 MHz, CDCl3) δ 7.20-7.60 (m, 10 H), 4.08 (t, J=9.8 Hz, 1 H), 3.95 (dd, J= 9.5, 5.5 Hz, 1 H), 3.56 (m, 1 H), 2.67 (ddd, J=11.7, 9.9, 4.3 Hz, 1 H), 1.65-2.39 (m, 6 H); 13C NMR (50 MHz, CDCl3) δ 142.3, 140.8, 129.7, 128.8, 128.4, 127.8, 126.9, 126.5, 76.8, 74.6, 50.6, 44.7, 29.9, 29.2; MS (EI) m/e (relative intensity) 268 (M+, 61.9), 250 (12.9), 237 (11.5), 219 (7.3), 146 (30.1), 131 (94.9), 117 (55.4), 104 (100.0), 91 (73.6), 77 (15.3); HRMS calcd. for C18H20O2 m/e 268.1463, found m/e 268.1464.
[Compound]
Name
( 55.4 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
( 100.0 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
( 73.6 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
( 15.3 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1,2-Epoxy-3,6-diphenylcyclohexane
Quantity
32 mg
Type
reactant
Reaction Step Five
[Compound]
Name
HClO4
Quantity
10 mL
Type
reactant
Reaction Step Six
[Compound]
Name
( 12.9 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
[Compound]
Name
( 11.5 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
[Compound]
Name
( 7.3 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
[Compound]
Name
( 30.1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Twelve
[Compound]
Name
( 94.9 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Thirteen
Identifiers
|
REACTION_CXSMILES
|
[O:1]1[CH:3]2[CH:4]([C:14]3[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=3)[CH2:5][CH2:6][CH:7]([C:8]3[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=3)[CH:2]12.C([O-])([O-])=[O:21].[Na+].[Na+].[K+].[Br-]>CC(C)=O>[C:14]1([CH:4]2[CH2:5][CH2:6][CH:7]([C:8]3[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=3)[CH:2]([OH:21])[CH:3]2[OH:1])[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1 |f:1.2.3,4.5|
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Inputs
Step One
[Compound]
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Name
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( 55.4 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
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Step Two
[Compound]
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Name
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( 100.0 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
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Step Three
[Compound]
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Name
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( 73.6 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
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Step Four
[Compound]
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Name
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( 15.3 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Five
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Name
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1,2-Epoxy-3,6-diphenylcyclohexane
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Quantity
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32 mg
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Type
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reactant
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Smiles
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O1C2C1C(CCC2C2=CC=CC=C2)C2=CC=CC=C2
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Name
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Quantity
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10 mL
|
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Type
|
solvent
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Smiles
|
CC(=O)C
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Step Six
[Compound]
|
Name
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HClO4
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Quantity
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10 mL
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Type
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reactant
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Smiles
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Step Seven
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Step Eight
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
[K+].[Br-]
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Step Nine
[Compound]
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Name
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( 12.9 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Ten
[Compound]
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Name
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( 11.5 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Eleven
[Compound]
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Name
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( 7.3 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Twelve
[Compound]
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Name
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( 30.1 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Thirteen
[Compound]
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Name
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( 94.9 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
|
the mixture was stirred at room temperature for 24 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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Extraction
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CUSTOM
|
Type
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CUSTOM
|
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Details
|
with CH2Cl2 and removal of the solvent
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
yielded crude product (93% yield) as a white solid
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CUSTOM
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Type
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CUSTOM
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|
Details
|
recrystallized
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
product, reaction
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gave a single product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Recrystallization from hexane/CH2Cl2
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gave pure product as a white crystalline solid
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
|
|
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Type
|
|
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Smiles
|
C1(=CC=CC=C1)C1C(C(C(CC1)C1=CC=CC=C1)O)O
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
